1-Bromo-2,4-difluoro-5-nitrobenzene
Cat. No. B1267342
:
345-24-4
M. Wt: 237.99 g/mol
InChI Key: OOUUWURPSUSDTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([F:9])[cH:4][c:5]([F:8])[cH:6][cH:7]1.[OH2:19].[OH:15][N+:16]([O-:17])=[O:18].[S:10](=[O:11])(=[O:12])([OH:13])[OH:14]>>[Br:1][c:2]1[c:3]([F:9])[cH:4][c:5]([F:8])[c:6]([N+:16](=[O:15])[O-:17])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
|
Smiles
|
Fc1ccc(Br)c(F)c1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
O=[N+]([O-])c1cc(Br)c(F)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
